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Compound of Interest

Compound Name: N-(3-Methylbutyl)acetamide

Cat. No.: B088304

In-Depth Technical Guide: N-Isopentylacetamide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical, chemical, and spectral
characteristics of N-Isopentylacetamide. It includes detailed experimental protocols for its
synthesis and analytical characterization, designed to support research and development
activities.

Core Chemical and Physical Characteristics

N-lIsopentylacetamide, also known as N-(3-methylbutyl)acetamide, is a secondary carboxylic
acid amide.[1] It has been identified in various natural sources, including Nicotiana tabacum,
the bacterium Salinispora pacifica, and as a venom component in certain paper wasp species.
[2][3][4] It is also found in alcoholic beverages such as wine.[1]

General and Physicochemical Properties

The fundamental identifiers and computed physicochemical properties of N-Isopentylacetamide
are summarized below. These values are crucial for experimental design, safety assessments,
and computational modeling.
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Property Value Citation(s)
IUPAC Name N-(3-methylbutyl)acetamide [2]
Synonyms N-Isopentylacefamide, N- 1]

Isoamylacetamide
CAS Number 13434-12-3 [3][5]
Molecular Formula C7H1sNO [31[5]
Molecular Weight 129.20 g/mol [2][3]
Exact Mass 129.115364102 Da [5]1[6]
Boiling Point 217.1 °C at 760 mmHg [5]
Density 0.859 g/cm? [5]
Flash Point 116.4 °C [5]
Vapor Pressure 0.135 mmHg at 25°C [5]
Refractive Index 1.42 [5]
Water Solubility 883_9 moll at 25°C

(estimated)
LogP (XLogP3-AA) 1.2 [5][6]
pKa (Predicted) 16.55 + 0.46 [5]
Hydrogen Bond Donor 1 [5]
Hydrogen Bond Acceptor 1 [5]
Rotatable Bond Count 3 [5]

Spectroscopic Data

Spectroscopic analysis is essential for the structural elucidation and purity assessment of N-
Isopentylacetamide. The following tables summarize its key spectral data.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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Table 2.1.1: *H NMR Spectral Data (Experimental)[3]

Chemical Shift (6,

Proton Assignment Multiplicity Integration
ppm)

CH(CH3)2 0.85 d 6H

CH2CH 1.33 m 2H

CH(CHs)2 1.56 sep 1H

CHsCO 1.92 S 3H

Table 2.1.2: 13C NMR Spectral Data (Predicted)[3][7]

Note: The following data is based on computational prediction and should be confirmed by
experimental analysis.

Carbon Assignment Chemical Shift (6, ppm)
CH(CH3)2 22.9

CH(CH3)2 26.5

CHsCO 23.3

CH2CH 39.2

NCH: 38.0

C=0 173.8

Mass Spectrometry (MS)

Mass spectrometry data is critical for confirming the molecular weight and fragmentation
pattern of the compound. The data below corresponds to the electron ionization (El) mass
spectrum.

Table 2.2.1: Key Mass Spectrometry Peaks (EI-MS)[6]
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miz Relative Intensity Description
30 99.99 Fragment ion
72 84.24 Fragment ion
60 75.90 Fragment ion
73 71.32 Fragment ion
100 53.12 Fragment ion
129 (low) Molecular lon [M]*

Infrared (IR) Spectroscopy

The gas-phase IR spectrum provides information about the functional groups present in the
molecule.

Table 2.3.1: Major IR Absorption Bands[8]

Wavenumber (cm~12) Description

~3450 N-H stretch (amide)

~2960 C-H stretch (aliphatic)
~1690 C=0 stretch (Amide | band)
~1550 N-H bend (Amide Il band)

Experimental Protocols
Synthesis of N-Isopentylacetamide via Acetylation

This protocol details a standard method for the synthesis of N-Isopentylacetamide by the
acetylation of 3-methyl-1-butylamine (isoamylamine) with acetic anhydride.[3]

Materials:

o 3-methyl-1-butylamine (isoamylamine)
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e Acetic anhydride

e Sodium bicarbonate (NaHCO3)

» Deionized water

e Dichloromethane (DCM) or Ethyl Acetate
e Anhydrous sodium sulfate (Na2S0Oa4) or magnesium sulfate (MgSOa)
» Round-bottom flask

o Magnetic stirrer and stir bar

* Ice bath

e Separatory funnel

e Rotary evaporator

Procedure:

e Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve 1.0
equivalent of 3-methyl-1-butylamine in deionized water. Place the flask in an ice bath and stir
to cool the solution to 0-5 °C.

o Acylation: While stirring vigorously, slowly add 1.1 equivalents of acetic anhydride to the
cooled amine solution dropwise. Maintain the temperature below 10 °C during the addition.

o Neutralization: After the addition is complete, continue stirring in the ice bath for 30 minutes,
then allow the reaction to warm to room temperature and stir for an additional 2-3 hours.
Slowly add solid sodium bicarbonate in small portions until the effervescence ceases and the
pH of the solution is neutral to slightly basic (pH 7-8).

o Extraction: Transfer the aqueous mixture to a separatory funnel. Extract the product with
dichloromethane or ethyl acetate (3 x volume of the aqueous layer).
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e Washing: Combine the organic layers and wash sequentially with 1M HCI (optional, to
remove unreacted amine), saturated sodium bicarbonate solution, and brine.

» Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or
magnesium sulfate. Filter to remove the drying agent and concentrate the filtrate under
reduced pressure using a rotary evaporator to yield the crude N-Isopentylacetamide.

 Purification (Optional): If necessary, the crude product can be purified by column
chromatography on silica gel, eluting with a hexane/ethyl acetate gradient.[3]

Mandatory Visualizations
Synthesis and Purification Workflow

The following diagram illustrates the workflow for the chemical synthesis and subsequent
purification of N-Isopentylacetamide.

Workflow for the synthesis and purification of N-Isopentylacetamide.

Analytical Characterization Workflow

This diagram outlines the logical flow for the analytical characterization of the synthesized N-
Isopentylacetamide to confirm its identity, structure, and purity.

Logical workflow for the analytical characterization of N-Isopentylacetamide.

Biological Activity and Significance

The biological role of N-Isopentylacetamide is not extensively characterized in the scientific
literature.[7] It has been identified as a component of the rectal gland secretions and
headspace volatiles in several fruit fly species of the Bactrocera genus, where it may function
as a pheromone.[2][9] Its presence in wasp venom suggests a potential role in defense or
communication.[4] Further research is required to elucidate any pharmacological or signaling
pathways in mammalian systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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